molecular formula C19H44Cl2N2O B13787067 1,3-Propanediaminium, N,N,N,N',N'-pentamethyl-N'-(3-(octyloxy)propyl)-, dichloride CAS No. 68123-04-6

1,3-Propanediaminium, N,N,N,N',N'-pentamethyl-N'-(3-(octyloxy)propyl)-, dichloride

Cat. No.: B13787067
CAS No.: 68123-04-6
M. Wt: 387.5 g/mol
InChI Key: YIELTJJHCUBKPV-UHFFFAOYSA-L
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Description

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride is a quaternary ammonium compound with the molecular formula C19H44Cl2N2O. This compound is known for its surfactant properties and is used in various industrial and scientific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride typically involves the quaternization of a tertiary amine with an alkyl halide. The reaction is carried out in a solvent such as ethanol or acetonitrile under reflux conditions. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. The reaction conditions are optimized to ensure high yield and purity. The final product is often obtained as a crystalline solid, which is then packaged for distribution .

Chemical Reactions Analysis

Types of Reactions

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with potassium iodide would yield the corresponding iodide salt .

Scientific Research Applications

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride has several scientific research applications:

Mechanism of Action

The mechanism of action of 1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride involves its interaction with cell membranes. The compound disrupts the lipid bilayer, leading to increased permeability and cell lysis. This property is particularly useful in its application as a disinfectant .

Comparison with Similar Compounds

Similar Compounds

  • N,N,N,N’,N’-Pentamethyl-N’-octadecyl-1,3-propanediaminium dichloride
  • N,N,N,N’,N’-Pentamethyl-N’-[3-(octyloxy)propyl]-1,3-propanediaminium

Uniqueness

1,3-Propanediaminium, N,N,N,N’,N’-pentamethyl-N’-(3-(octyloxy)propyl)-, dichloride is unique due to its specific alkyl chain length and the presence of an octyloxy group. This structural feature enhances its surfactant properties and makes it particularly effective in disrupting lipid bilayers compared to other similar compounds .

Properties

CAS No.

68123-04-6

Molecular Formula

C19H44Cl2N2O

Molecular Weight

387.5 g/mol

IUPAC Name

dimethyl-(3-octoxypropyl)-[3-(trimethylazaniumyl)propyl]azanium;dichloride

InChI

InChI=1S/C19H44N2O.2ClH/c1-7-8-9-10-11-12-18-22-19-14-17-21(5,6)16-13-15-20(2,3)4;;/h7-19H2,1-6H3;2*1H/q+2;;/p-2

InChI Key

YIELTJJHCUBKPV-UHFFFAOYSA-L

Canonical SMILES

CCCCCCCCOCCC[N+](C)(C)CCC[N+](C)(C)C.[Cl-].[Cl-]

Origin of Product

United States

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